Cas no 1439899-55-4 (4-(2-Chlorophenyl)oxan-4-amine hydrochloride)

4-(2-Chlorophenyl)oxan-4-amine hydrochloride is a synthetic organic compound featuring a tetrahydropyran (oxane) core substituted with a 2-chlorophenyl group and an amine functionality, isolated as its hydrochloride salt. This structure imparts stability and solubility in aqueous and polar organic solvents, making it suitable for pharmaceutical and chemical research applications. The chlorophenyl moiety enhances lipophilicity, potentially improving membrane permeability in biological studies. The hydrochloride salt form ensures consistent handling and storage properties. This compound may serve as a versatile intermediate in medicinal chemistry, particularly in the development of heterocyclic scaffolds for drug discovery. Its well-defined crystalline form facilitates characterization and purity validation.
4-(2-Chlorophenyl)oxan-4-amine hydrochloride structure
1439899-55-4 structure
Product Name:4-(2-Chlorophenyl)oxan-4-amine hydrochloride
CAS No:1439899-55-4
MF:C11H15Cl2NO
MW:248.148901224136
CID:5170228
Update Time:2025-06-09

4-(2-Chlorophenyl)oxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Chlorophenyl)oxan-4-amine hydrochloride
    • Inchi: 1S/C11H14ClNO.ClH/c12-10-4-2-1-3-9(10)11(13)5-7-14-8-6-11;/h1-4H,5-8,13H2;1H
    • InChI Key: XDIYFUYEGPZGHF-UHFFFAOYSA-N
    • SMILES: O1CCC(C2=CC=CC=C2Cl)(N)CC1.[H]Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1

4-(2-Chlorophenyl)oxan-4-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM504739-1g
4-(2-Chlorophenyl)tetrahydro-2H-pyran-4-aminehydrochloride
1439899-55-4 97%
1g
$542 2023-03-07

Additional information on 4-(2-Chlorophenyl)oxan-4-amine hydrochloride

Introduction to 4-(2-Chlorophenyl)oxan-4-amine hydrochloride (CAS No. 1439899-55-4)

4-(2-Chlorophenyl)oxan-4-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1439899-55-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxazolidinone derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a chlorophenyl group and an oxazolidinone core, which are pivotal in determining its pharmacological properties.

The hydrochloride salt form of 4-(2-chlorophenyl)oxan-4-amine hydrochloride enhances its solubility in aqueous solutions, making it more amenable for formulation into various pharmaceutical preparations. This solubility advantage is particularly crucial in drug development, as it facilitates efficient delivery and absorption within biological systems. The presence of the chloro substituent on the phenyl ring introduces a degree of electronic and steric modulation, influencing the compound's interaction with biological targets.

In recent years, there has been a surge in research focused on oxazolidinone derivatives due to their broad-spectrum antimicrobial properties. Studies have demonstrated that compounds within this class can exhibit activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The mechanism of action often involves inhibition of bacterial protein synthesis by binding to the bacterial ribosome. 4-(2-Chlorophenyl)oxan-4-amine hydrochloride is being investigated as a potential lead compound for the development of novel antibiotics, leveraging its structural features to enhance binding affinity and reduce resistance development.

Moreover, the 2-chlorophenyl moiety in 4-(2-chlorophenyl)oxan-4-amine hydrochloride plays a critical role in modulating its pharmacokinetic profile. Chlorophenyl groups are known to influence metabolic pathways and binding interactions with enzymes such as cytochrome P450 (CYP450). This characteristic makes the compound a valuable scaffold for structure-activity relationship (SAR) studies, allowing researchers to fine-tune its properties for optimal therapeutic efficacy. The hydrochloride salt form further contributes to its stability and bioavailability, making it a promising candidate for further clinical investigation.

Advances in computational chemistry and molecular modeling have accelerated the discovery process for compounds like 4-(2-chlorophenyl)oxan-4-amine hydrochloride. High-throughput screening (HTS) and virtual screening techniques have enabled researchers to rapidly identify potential hits from large compound libraries. These computational methods have been instrumental in predicting the binding modes and interactions of 4-(2-chlorophenyl)oxan-4-amine hydrochloride with biological targets, thereby expediting the drug discovery pipeline.

The pharmacological profile of 4-(2-chlorophenyl)oxan-4-amine hydrochloride has also raised interest in its potential applications beyond antimicrobial therapy. Preliminary studies suggest that this compound may exhibit anti-inflammatory and immunomodulatory effects. The oxazolidinone core is known to interact with various cellular receptors and signaling pathways, which could be exploited for therapeutic benefits in conditions such as autoimmune diseases and chronic inflammation. Further research is warranted to elucidate these potential mechanisms and explore new therapeutic avenues.

In conclusion, 4-(2-chlorophenyl)oxan-4-amine hydrochloride (CAS No. 1439899-55-4) represents a promising compound in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its potential as a lead molecule for antibiotic development, coupled with its structural versatility for further optimization, positions it as a valuable asset in medicinal chemistry. As research continues to uncover new applications and refine synthetic methodologies, compounds like 4-(2-chlorophenyl)oxan-4-amine hydrochloride are poised to play a significant role in addressing emerging challenges in healthcare.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited